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Compound of Interest

Compound Name: Tyrosinase-IN-18

Cat. No.: B12378758 Get Quote

Essential Safety and Handling Guide for Tyrosinase-
IN-18
This guide provides immediate and essential safety, handling, and disposal information for

researchers, scientists, and drug development professionals working with Tyrosinase-IN-18.

The following procedures are designed to ensure the safe use of this compound in a laboratory

setting.

Physicochemical Properties
A summary of the known physical and chemical properties of Tyrosinase-IN-18 is provided

below.

Property Value Source

Molecular Formula C₁₉H₁₈N₂O₅S MedChemExpress SDS[1]

Appearance Off-white to light yellow solid ChemicalBook

Purity 99.33% MedChemExpress

Hazard Identification and Safety Precautions
According to the Safety Data Sheet (SDS) provided by MedChemExpress, Tyrosinase-IN-18 is

not classified as a hazardous substance or mixture.[1] However, as with any chemical of
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unknown toxicological properties, it is crucial to handle it with care and use appropriate

personal protective equipment (PPE).

Personal Protective Equipment (PPE):

Eye Protection: Wear safety glasses with side shields or goggles.

Hand Protection: Use compatible chemical-resistant gloves.

Skin and Body Protection: Wear a standard laboratory coat.

Respiratory Protection: Not required under normal use conditions with adequate ventilation.

Operational and Handling Plan
Engineering Controls:

Work in a well-ventilated area, preferably in a chemical fume hood.

Handling Procedures:

Avoid inhalation of dust or fumes.

Prevent contact with skin and eyes.

Wash hands thoroughly after handling.

Storage:

Store in a tightly sealed container in a cool, dry, and well-ventilated area.

Emergency Procedures
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Situation Procedure

Eye Contact
Immediately flush eyes with plenty of water for

at least 15 minutes. Seek medical attention.[1]

Skin Contact
Remove contaminated clothing and rinse the

affected area with plenty of water.[1]

Inhalation
Move the person to fresh air. If breathing is

difficult, provide respiratory support.[1]

Ingestion
Do NOT induce vomiting. Rinse mouth with

water and seek immediate medical attention.

Disposal Plan
Dispose of Tyrosinase-IN-18 and any contaminated materials in accordance with local, state,

and federal regulations. It is recommended to use a licensed professional waste disposal

service.

Experimental Protocols
While a specific experimental protocol for Tyrosinase-IN-18 is not provided, a general workflow

for screening tyrosinase inhibitors is outlined below. This can be adapted for experiments

involving Tyrosinase-IN-18.

General Workflow for Screening Tyrosinase Inhibitors:

Preparation of Reagents:

Prepare a stock solution of Tyrosinase-IN-18 in a suitable solvent (e.g., DMSO).

Prepare a solution of mushroom tyrosinase in phosphate buffer.

Prepare a solution of L-DOPA (a substrate for tyrosinase) in phosphate buffer.

Enzyme Inhibition Assay:

In a 96-well plate, add the tyrosinase solution.
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Add various concentrations of the Tyrosinase-IN-18 solution to the wells.

Pre-incubate the enzyme and inhibitor at a specific temperature for a set time.

Initiate the enzymatic reaction by adding the L-DOPA solution.

Measure the formation of dopachrome (an colored product) over time using a microplate

reader at a specific wavelength (e.g., 475 nm).

Data Analysis:

Calculate the percentage of tyrosinase inhibition for each concentration of Tyrosinase-IN-
18.

Determine the IC₅₀ value (the concentration of inhibitor required to inhibit 50% of the

enzyme activity).

Visualizations
Below are diagrams illustrating the mechanism of action of tyrosinase and a typical

experimental workflow for its inhibitors.
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Caption: Mechanism of Tyrosinase Inhibition.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of
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